Cas no 20319-44-2 (Dimethyl 5-methoxyisophthalate)
20319-44-2 structure
Product Name:Dimethyl 5-methoxyisophthalate
CAS No:20319-44-2
MF:C11H12O5
MW:224.209983825684
MDL:MFCD00272337
CID:829438
PubChem ID:24877614
Update Time:2025-04-19
Dimethyl 5-methoxyisophthalate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 5-methoxyisophthalate
- 5-Methoxy-isophthalic acid dimethyl ester
- dimethyl 5-methoxybenzene-1,3-dicarboxylate
- 5-methoxy-1,3-benzenedicarboxylic acid dimethyl ester
- 5-Methoxy-dimethyl isophathalate
- 5-methoxyisophthalic acid dimethyl ester
- 5-Methoxy-isophthalsaeure-dimethylester
- bis-methyl 5-methoxyisophthalate
- methyl 3-methoxy-5-(methoxycarbonyl)benzoate
- dimethyl-5-methoxyisophthalate
- XZWYGKPSIBDYDY-UHFFFAOYSA-N
- 1,3-Benzenedicarboxylic acid, 5-methoxy-, dimethyl ester
- Dimethyl5-Methoxyisophthalate
- dimethyl-5-methoxy-isophthalate
- 1,3-Benzenedicarboxylic acid, 5-methoxy-, 1,3-dimethyl ester
- Dimet
- DTXSID60400183
- 1,3-dimethyl 5-methoxybenzene-1,3-dicarboxylate
- AS-31163
- 1,3-Benzenedicarboxylic acid, 5-methoxy, dimethyl ester
- Dimethyl 5-methoxyisophthalate, 97%
- AKOS015894362
- DB-066130
- J-013213
- SY026137
- 20319-44-2
- MFCD00272337
- CS-0196966
- SCHEMBL475746
-
- MDL: MFCD00272337
- Inchi: 1S/C11H12O5/c1-14-9-5-7(10(12)15-2)4-8(6-9)11(13)16-3/h4-6H,1-3H3
- InChI Key: XZWYGKPSIBDYDY-UHFFFAOYSA-N
- SMILES: COC(C1C=C(C(OC)=O)C=C(OC)C=1)=O
Computed Properties
- Exact Mass: 224.06800
- Monoisotopic Mass: 224.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 61.8
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- Melting Point: 108-112 °C (lit.)
- Boiling Point: 323.4℃ at 760 mmHg
- PSA: 61.83000
- LogP: 1.26840
Dimethyl 5-methoxyisophthalate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36
Dimethyl 5-methoxyisophthalate Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Dimethyl 5-methoxyisophthalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019149572-5g |
Dimethyl 5-methoxyisophthalate |
20319-44-2 | 97% | 5g |
$290.08 | 2023-09-02 | |
| Alichem | A019149572-25g |
Dimethyl 5-methoxyisophthalate |
20319-44-2 | 97% | 25g |
$924.56 | 2023-09-02 | |
| TRC | D493098-50mg |
Dimethyl 5-Methoxyisophthalate |
20319-44-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D493098-100mg |
Dimethyl 5-Methoxyisophthalate |
20319-44-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D493098-500mg |
Dimethyl 5-Methoxyisophthalate |
20319-44-2 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851296-5g |
Dimethyl 5-Methoxyisophthalate |
20319-44-2 | ≥97% | 5g |
754.20 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 528773-5G |
Dimethyl 5-methoxyisophthalate |
20319-44-2 | 97% | 5G |
¥1375.35 | 2022-02-24 | |
| abcr | AB451145- |
Dimethyl 5-methoxyisophthalate; . |
20319-44-2 | €130.10 | 2022-06-10 | |||
| abcr | AB451145-1 g |
Dimethyl 5-methoxyisophthalate; . |
20319-44-2 | 1g |
€135.50 | 2023-04-22 | ||
| abcr | AB451145-5 g |
Dimethyl 5-methoxyisophthalate; . |
20319-44-2 | 5g |
€348.60 | 2023-04-22 |
Dimethyl 5-methoxyisophthalate Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
20319-44-2 (Dimethyl 5-methoxyisophthalate) Related Products
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- 103561-09-7(Benzoic acid,3-(4-formylphenoxy)-, methyl ester)
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